Cas no 76816-22-3 (methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate)

• Product Name: methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate
• CAS No: 76816-22-3
• MF: C₆H₇NO₂S₂
• MW: 189.25527882576
• CID: 537215
• PubChem ID: 21850587
• Update Time: 2025-08-05

methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-2-thioxo-, methyl ester
• methyl 4-methyl-2-sulfanylidene-3H-1,3-thiazole-5-carboxylate
• methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate
• SCHEMBL7023549
• Methyl 4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• EN300-152829
• DTXSID60618766
• 76816-22-3

• Inchi： 1S/C6H7NO2S2/c1-3-4(5(8)9-2)11-6(10)7-3/h1-2H3,(H,7,10)
• InChI Key： DVBOFIBBCJQFBE-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=C1C(=O)OC)=S

Computed Properties

• Exact Mass: 188.99191
• Monoisotopic Mass: 188.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate

Methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate (CAS No. 76816-22-3): A Comprehensive Overview

Methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate (CAS No. 76816-22-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, exhibits a range of potential applications, particularly in the development of novel therapeutic agents. The presence of both sulfur and nitrogen atoms in its molecular structure imparts distinctive chemical properties, making it a subject of extensive study.

The molecular formula of methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate is C₇H₉NO₃S₂, reflecting its complex composition. The compound's structure consists of a thiazole ring substituted with a methyl group at the 4-position and a sulfanyl group at the 2-position, further functionalized with a carboxylate moiety at the 5-position. This specific arrangement contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate has been explored for its pharmacological properties. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The research on this compound has been particularly focused on its potential as a precursor for drug development. Several studies have highlighted its role in synthesizing molecules that target specific biological pathways, thereby offering new avenues for therapeutic intervention.

One of the most intriguing aspects of methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate is its ability to act as a scaffold for designing novel compounds with enhanced pharmacological activity. The thiazole core is highly versatile and can be modified in various ways to tailor its biological effects. For instance, modifications at the 4-position and 5-position can significantly alter the compound's interaction with biological targets, leading to improved efficacy and reduced side effects.

The synthesis of methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carboxylate group at the 5-position is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further research and development.

Recent studies have demonstrated the compound's potential in inhibiting certain enzymes involved in cancer progression. The sulfanyl group at the 2-position plays a crucial role in modulating enzyme activity by interacting with specific amino acid residues. This interaction can lead to the inhibition of key enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells. By targeting these enzymes, methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate holds promise as an effective anticancer agent.

In addition to its anticancer properties, methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate has shown promise in treating inflammatory diseases. Inflammatory processes are mediated by various signaling pathways that involve multiple enzymes and cytokines. The compound's ability to modulate these pathways suggests its potential as an anti-inflammatory agent. Preliminary studies have indicated that it can reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes.

The pharmacokinetic profile of methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Research has shown that the compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and intravenous administration. Further studies are needed to fully characterize its pharmacokinetic properties and identify any potential drug-drug interactions.

The safety profile of methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate is also under investigation. As with any potential therapeutic agent, it is essential to assess its toxicity and side effects before clinical use. Initial toxicology studies have indicated that the compound is relatively safe at moderate doses but may cause mild gastrointestinal discomfort at higher concentrations. Long-term studies are necessary to evaluate any cumulative effects and ensure patient safety.

The future directions for research on methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate are promising. Researchers are exploring new synthetic routes to improve yield and purity while reducing costs. Additionally, computational modeling techniques are being employed to predict how different modifications will affect the compound's biological activity. These advancements will accelerate the development of novel derivatives with enhanced therapeutic properties.

In conclusion, methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate (CAS No. 76816-22-3) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases, including cancer and inflammation-related disorders. Ongoing research continues to uncover new aspects of its pharmacological properties and synthetic possibilities, paving the way for innovative therapeutic solutions.